Cas no 1805145-38-3 (2-(Difluoromethyl)-6-iodo-5-nitropyridine-3-acetic acid)

• Product Name: 2-(Difluoromethyl)-6-iodo-5-nitropyridine-3-acetic acid
• CAS No: 1805145-38-3
• MF: C₈H₅F₂IN₂O₄
• MW: 358.037581205368
• CID: 4804272
• Update Time: 2025-05-21

2-(Difluoromethyl)-6-iodo-5-nitropyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-iodo-5-nitropyridine-3-acetic acid

• Inchi： 1S/C8H5F2IN2O4/c9-7(10)6-3(2-5(14)15)1-4(13(16)17)8(11)12-6/h1,7H,2H2,(H,14,15)
• InChI Key： OBABTAXKGVPNBJ-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(CC(=O)O)C(C(F)F)=N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 312
• XLogP3: 1.5
• Topological Polar Surface Area: 96

Additional information on 2-(Difluoromethyl)-6-iodo-5-nitropyridine-3-acetic acid

Introduction to 2-(Difluoromethyl)-6-iodo-5-nitropyridine-3-acetic Acid (CAS No. 1805145-38-3)

2-(Difluoromethyl)-6-iodo-5-nitropyridine-3-acetic acid, with the chemical formula C₇H₃F₂INO₄, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of nitropyridines, which are widely studied for their diverse biological activities and potential applications in drug development. The presence of both difluoromethyl and iodo substituents, along with the nitro group, makes this molecule a particularly intriguing subject for synthetic chemists and medicinal chemists alike.

The CAS number 1805145-38-3 uniquely identifies this compound in scientific literature and databases, facilitating its recognition and use in research and industrial applications. The structural features of 2-(Difluoromethyl)-6-iodo-5-nitropyridine-3-acetic acid contribute to its unique reactivity and potential utility in various chemical transformations. The difluoromethyl group, for instance, is known to enhance metabolic stability and binding affinity in drug molecules, while the iodo substituent provides a handle for further functionalization via cross-coupling reactions.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for therapeutic purposes. Nitropyridines, in particular, have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. The introduction of electron-withdrawing groups such as the nitro group increases the electrophilicity of the ring, making it more susceptible to nucleophilic attack and thus facilitating the synthesis of more complex derivatives.

The acetic acid moiety at the 3-position of the pyridine ring adds another layer of functionality, allowing for further derivatization through esterification or amidation reactions. This versatility makes 2-(Difluoromethyl)-6-iodo-5-nitropyridine-3-acetic acid a valuable intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to develop novel inhibitors targeting various biological pathways.

One of the most notable applications of this compound has been in the field of oncology. Recent studies have demonstrated that nitropyridines can exhibit potent inhibitory effects on kinases and other enzymes involved in cancer cell proliferation. The difluoromethyl group, in particular, has been shown to improve binding affinity by enhancing hydrophobic interactions with target proteins. Additionally, the iodo substituent allows for palladium-catalyzed cross-coupling reactions, enabling the introduction of additional functional groups that can fine-tune biological activity.

Another area where 2-(Difluoromethyl)-6-iodo-5-nitropyridine-3-acetic acid has shown promise is in agrochemical research. The structural motifs present in this compound make it a suitable candidate for developing novel pesticides and herbicides. The nitro group can be reduced to an amine, providing a scaffold for further functionalization into bioactive molecules that can interact with biological targets in pests and weeds.

The synthesis of 2-(Difluoromethyl)-6-iodo-5-nitropyridine-3-acetic acid typically involves multi-step organic transformations starting from commercially available pyridine derivatives. Key steps include halogenation at the 6-position, nitration at the 5-position, and introduction of the difluoromethyl group via metal-catalyzed coupling reactions. The final step involves esterification to yield the desired carboxylic acid derivative.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. For instance, transition-metal-catalyzed cross-coupling reactions have been optimized to introduce both the iodo and difluoromethyl substituents in a single step. These improvements have not only reduced production costs but also opened up new avenues for structural diversification.

The biological evaluation of derivatives derived from 2-(Difluoromethyl)-6-iodo-5-nitropyridine-3-acetic acid has revealed several promising lead compounds with therapeutic potential. In vitro studies have shown that certain derivatives exhibit inhibitory activity against kinases overexpressed in cancer cells. Additionally, preclinical studies have indicated that these compounds may have fewer side effects compared to existing therapies due to their improved selectivity.

The future prospects for this compound are vast. As our understanding of biological pathways continues to grow, so does the demand for novel heterocyclic compounds like nitropyridines. The structural features of 2-(Difluoromethyl)-6-iodo-5-nitropyridine-3-acetic acid, particularly its combination of functional groups, make it a versatile scaffold for drug discovery efforts. Researchers are exploring new synthetic routes to introduce additional modifications and are investigating its potential applications in other fields such as materials science.

In conclusion,2-(Difluoromethyl)-6-iodo-5-nitropyridine-3-acetic acid (CAS No. 1805145-38-3) is a multifaceted compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features enable diverse chemical transformations and biological activities, making it a valuable tool for developing novel therapeutics and crop protection agents.